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Compound of Interest

Compound Name: Andrastin C

Cat. No.: B12388430

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Andrastin C, a meroterpenoid
secondary metabolite produced by various species of the fungus Penicillium. This document
delves into the biosynthesis, chemical properties, biological activities, and experimental
protocols related to Andrastin C, with a focus on its potential applications in drug discovery
and development.

Introduction

Andrastin C is a member of the andrastin family of meroterpenoids, which are hybrid natural
products derived from both polyketide and terpenoid biosynthetic pathways. First identified as a
protein farnesyltransferase inhibitor, Andrastin C has garnered interest for its potential
therapeutic applications, including anticancer and anti-neuroinflammatory activities. This guide
synthesizes current knowledge on Andrastin C, providing a technical resource for researchers
in the field.

Andrastin C is produced by several species of Penicillium, including Penicillium sp. FO-3929,
Penicillium roqueforti, and Penicillium chrysogenum([1][2][3][4]. These fungi are ubiquitous in
various environments and are known for their prolific production of a diverse array of secondary
metabolites.

Chemical Properties and Structure
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Andrastin C is a complex molecule with a characteristic androstane skeleton. Its chemical
formula is C28H4006, and it has a molecular weight of 472.6 g/mol .[2] The structure of
Andrastin C features a 17-oxo-5beta,9beta,10alpha,13alpha-androsta-11,15-diene core,
substituted with an acetoxy group at the 3beta position, multiple methyl groups, a
methoxycarbonyl group, and a hydroxy group.[2] The cyclopentane ring of andrastins exhibits
keto-enol tautomerism, which can complicate structural elucidation.[5]

Table 1: Chemical and Physical Properties of Andrastin C

Property Value Reference
Molecular Formula C28H4006 [2]
Molecular Weight 472.6 g/mol [2]

methyl

(3S,5S,8S,9S,10R,13R,14R)-3
-acetyloxy-17-hydroxy-
4,4,8,10,12,13,16-

IUPAC Name [2]
heptamethyl-15-oxo-
2,3,5,6,7,9-hexahydro-1H-
cyclopenta]a]phenanthrene-

14-carboxylate

PubChem CID 9982260 [2]

Biosynthesis of Andrastin C

The biosynthesis of andrastins involves a mixed polyketide-terpenoid pathway, starting from 5-
dimethylorsellinic acid (DMOA) and farnesyl diphosphate (FPP).[6][7] While the complete
biosynthetic pathway for Andrastin C has not been fully elucidated, the biosynthesis of the
closely related Andrastin A in Penicillium roqueforti and Penicillium chrysogenum is well-
characterized and provides a strong model.[8][9]

The biosynthesis is orchestrated by a set of genes organized in a biosynthetic gene cluster
(BGC), referred to as the adr cluster.[8][9][10] In P. roqueforti, this cluster spans approximately
29.4 kbp and contains ten essential genes (adrA, adrC, adrD, adrE, adrF, adrG, adrH, adrl,
adrJ, and adrK).[10][11]
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Andrastin Biosynthetic Pathway

The proposed biosynthetic pathway for andrastins begins with the synthesis of the tetraketide,
3,5-dimethylorsellinic acid (DMOA), and the sesquiterpene, farnesyl pyrophosphate.[5][8]
These precursors are then condensed and cyclized to form the characteristic androstane
skeleton, followed by a series of enzymatic modifications including oxidations, reductions, and

acetylations to yield the final andrastin structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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